10.1039/C3CC42683A | Ruthenium-catalyzed aerobic oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes: a new route to isoquinolones†

Ruthenium-catalyzed aerobic oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes: a new route to isoquinolones†

Chemical Communications Pub Date: 2013-05-16 DOI: 10.1039/C3CC42683A

Abstract

The oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes in the presence of a catalytic amount of [{RuCl₂(p-cymene)}₂], Cu(OAc)₂·H₂O and KPF₆ in acetic acid under air gave isoquinolones in good to excellent yields.

Share View Original Text

Recommended Literature

[1] Biosynthesis of fatty acid and polyketide metabolites Nat. Prod. Rep., 1995,12, 1-32 10.1039/NP9951200001
[2] Hydrogen production via reaction of metals with supercritical water Keena Trowell,Jocelyn Blanchet,Sam Goroshin,David Frost,Jeffrey BergthorsonSustainable Energy Fuels, 2022,6, 3394-3401 10.1039/D2SE00592A
[3] Insights into the mechanism of the capture of CO2 by K2CO3 sorbent: a DFT study† Qiaoyun Qin,Riguang Zhang,Baojun WangPhys. Chem. Chem. Phys., 2017,19, 24357-24368 10.1039/C7CP02579C
[4] Front cover RSC Chem. Biol., 2023,4, 187-188 10.1039/D3CB90008H
[5] NMR absolute shielding scale and nuclear magnetic dipole moment of 207Pb Bożena Adrjan,Włodzimierz Makulski,Karol Jackowski,Taye B. Demissie,Kenneth Ruud,Andrej Antušek,Michał JaszuńskiPhys. Chem. Chem. Phys., 2016,18, 16483-16490 10.1039/C6CP01781A
[6] Spectroscopy and molecular structure. Electronic spectra. Introductory paper. Significant progress and present problems Discuss. Faraday Soc., 1950,9, 1-4 10.1039/DF9500900001
[7] Facile synthesis of self-supported amorphous phosphorus-doped Ni(OH)2 composite anodes for efficient water oxidation† Yujie Hu,Zihan Wang,Qiwei WangCatal. Sci. Technol., 2020,10, 263-267 10.1039/C9CY02014D
[8] Direct growth of doping controlled monolayer WSe2 by selenium-phosphorus substitution† Won Tae Kang,Il Min Lee,Young Il Song,Kunnyun Kim,Do-Hwan Kim,Yong Seon Shin,Kiyoung Lee,Jinseong Heo,Woo Jong YuNanoscale, 2018,10, 11397-11402 10.1039/C8NR03427C
[9] Manufacturing pure cellulose films by recycling ionic liquids as plasticizers† Longhui Li,Yun Zhang,Yanling Sun,Shuang Sun,Guancheng Shen,Peng Zhao,Jingqiang Cui,Haiyu Qiao,Yunming Wang,Huamin ZhouGreen Chem., 2020,22, 3835-3841 10.1039/D0GC00046A
[10] Experimental evidence of a diffusion barrier around BaF2nanocrystals in a silicate glass system by ASAXS Vikram Singh Raghuwanshi,Armin Hoell,Christian Bocker,Christian RüsselCrystEngComm, 2012,14, 5215-5223 10.1039/C2CE06544D

Journal Name：Chemical Communications

Research Products

6-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine

CAS no.: 10057-46-2
Titanium,oxobis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-

CAS no.: 152248-67-4
2-(4,5-Dichloro-1H-imidazol-1-yl)-N-hydroxyacetamide

CAS no.: 175201-80-6
(1-Benzyl-1H-indazol-3-yl)methanol

CAS no.: 131427-21-9
Copper, methyl-(6CI,7CI,8CI,9CI)

CAS no.: 1184-53-8
4-Oxazoleethanol,5-methyl-2-(4-methylphenyl)-

CAS no.: 157169-71-6
Pyrrole-ND

CAS no.: 10162-82-0
3,4-Bis(octyloxy)benzaldehyde

CAS no.: 131525-50-3
1,2-Ethanediamine,N1-methyl-N1,N2-dinitro-

CAS no.: 10308-90-4
1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

CAS no.: 105751-19-7